2-Ethyl-2-hydroxycyclohexan-1-one
Overview
Description
“2-Ethyl-2-hydroxycyclohexan-1-one” is a chemical compound with the CAS Number: 60277-93-2 . It has a molecular weight of 142.2 and is typically in liquid form . It is an important intermediate compound, which can be used to synthesize a variety of organic compounds, such as biologically active molecules, pharmaceuticals, dyes, and fragrances .
Molecular Structure Analysis
The molecular formula of “2-Ethyl-2-hydroxycyclohexan-1-one” is C8H14O2 . This indicates that the compound contains 8 carbon atoms, 14 hydrogen atoms, and 2 oxygen atoms.
Physical And Chemical Properties Analysis
“2-Ethyl-2-hydroxycyclohexan-1-one” is a liquid at room temperature . The storage temperature is 4 degrees Celsius .
Scientific Research Applications
Enzymatic Desymmetric Reduction in Synthesis
- 2-Ethyl-2-hydroxycyclohexan-1-one derivatives have been used as substrates in enzymatic desymmetric reduction processes. These compounds serve as key building blocks in synthesizing natural products and bioactive compounds. Carbonyl reductases were found effective in catalyzing these reductions, offering high enantioselectivity and diastereoselectivity (Zhu et al., 2021).
Low-Cost and Scalable Synthesis for Bifunctional Building Blocks
- A scalable synthesis route for cyclohexanone-related bifunctional building blocks was developed using 2-Ethyl-2-hydroxycyclohexan-1-one. This process features cost-effective starting materials and easily attainable reaction conditions, indicating its potential for industrial-scale production (Zha et al., 2021).
Stereochemical Studies in Synthesis
- Research involving 2-Ethyl-2-hydroxycyclohexan-1-one has led to advancements in stereochemical studies. These studies are crucial for understanding and manipulating molecular structures in chemical synthesis, particularly in producing stereoisomeric compounds (Bernáth, Fulop, & Sohár, 1987).
Synthesis of 3-Hydroxy and 3,4-Dihydroxy Derivatives
- 2-Ethyl-2-hydroxycyclohexan-1-one derivatives have been used in the synthesis of mono and dihydroxylated derivatives, essential for developing β-peptides. This showcases the compound's role in peptide synthesis and potential pharmaceutical applications (Masesane & Steel, 2004).
Crystal Structure Studies
- 2-Ethyl-2-hydroxycyclohexan-1-one has been involved in crystal structure studies, particularly in synthesizing complex organic compounds. These studies contribute to a deeper understanding of molecular arrangements and potential applications in material science (Kavitha et al., 2006).
Synthesis of Poly(2‐ethyl‐2‐hydroxymethyltrimethylene Carbonate)
- The compound has been used in the synthesis of polymers, like poly(2-ethyl-2-hydroxymethyltrimethylene carbonate), showcasing its role in advanced polymer chemistry and potential applications in materials development (Kühling et al., 1991).
Safety and Hazards
The safety information for “2-Ethyl-2-hydroxycyclohexan-1-one” includes several hazard statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing hands and other exposed skin thoroughly after handling .
properties
IUPAC Name |
2-ethyl-2-hydroxycyclohexan-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14O2/c1-2-8(10)6-4-3-5-7(8)9/h10H,2-6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YXITUPBRWWEMIW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1(CCCCC1=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40496221 |
Source
|
| Record name | 2-Ethyl-2-hydroxycyclohexan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40496221 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
142.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Ethyl-2-hydroxycyclohexan-1-one | |
CAS RN |
60277-93-2 |
Source
|
| Record name | 2-Ethyl-2-hydroxycyclohexan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40496221 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-ethyl-2-hydroxycyclohexan-1-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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